Cas no 1396753-41-5 (1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-benzotriazole)

• Product Name: 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-benzotriazole
• CAS No: 1396753-41-5
• MF: C₁₃H₁₈BN₃O₂
• MW: 259.111922740936
• MDL: MFCD19689515
• CID: 4555855
• PubChem ID: 70664848
• Update Time: 2025-05-20

1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-benzotriazole Chemical and Physical Properties

Names and Identifiers

• 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-benzo[d][1,2,3]triazole
• 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-benzotriazole
• 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzotriazole
• 1H-Benzotriazole, 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
• CS-0187751
• 1396753-41-5
• HODWOVHPGJOZSR-UHFFFAOYSA-N
• 1-Methyl-1H-1,2,3-benzotriazole-5-boronic acid pinacol ester
• EN300-1703615
• 1-METHYL-5-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)-1,2,3-BENZOTRIAZOLE
• MFCD19689515
• SCHEMBL12100174
• SY280682
• 1-Methylbenzo[d][1,2,3]triazole-5-boronic Acid Pinacol Ester
• Z2050051930
• AKOS022178831
• 1-methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-benzotriazole
• DB-121427
• P20947

• MDL： MFCD19689515
• Inchi： 1S/C13H18BN3O2/c1-12(2)13(3,4)19-14(18-12)9-6-7-11-10(8-9)15-16-17(11)5/h6-8H,1-5H3
• InChI Key： HODWOVHPGJOZSR-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC3=C(C=2)N=NN3C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 259.1492070 g/mol
• Monoisotopic Mass: 259.1492070 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.2
• Molecular Weight: 259.11

Additional information on 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-benzotriazole

Introduction to 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-benzotriazole (CAS No. 1396753-41-5)

1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-benzotriazole, identified by its CAS number 1396753-41-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of benzotriazole derivatives, which are widely recognized for their diverse applications in drug development and industrial processes. The unique structural features of this molecule, particularly the presence of a boronic ester group and a methyl-substituted benzotriazole core, make it a valuable intermediate in synthetic chemistry and a potential candidate for various biochemical applications.

The molecular structure of 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-benzotriazole incorporates a highly stable boronic ester moiety derived from 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl, which is known for its excellent reactivity in cross-coupling reactions. This characteristic makes the compound particularly useful in the synthesis of complex organic molecules via palladium-catalyzed reactions such as Suzuki-Miyaura coupling. The benzotriazole ring itself is a well-studied pharmacophore that exhibits various biological activities, including antimicrobial and anti-inflammatory properties.

In recent years, there has been a surge in research focused on developing novel benzotriazole derivatives for therapeutic purposes. The introduction of substituents such as methyl groups and boronic ester functionalities enhances the pharmacological profile of these compounds. For instance, studies have demonstrated that modifications at the 5-position of the benzotriazole ring can significantly influence its binding affinity to biological targets. The compound 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-1,2,3-benzotriazole represents an advanced derivative that combines the benefits of both structural stability and functional reactivity.

The boronic ester group in this molecule is particularly noteworthy due to its role as a key intermediate in the synthesis of biaryl compounds. Biaryl structures are prevalent in many active pharmaceutical ingredients (APIs) and natural products. The ability to efficiently introduce biaryl linkages through cross-coupling reactions has revolutionized drug discovery and development. Researchers have leveraged this reactivity to create libraries of novel compounds with potential therapeutic applications. The compound 1396753-41-5 serves as a versatile building block for constructing more complex molecules with tailored biological activities.

Recent advancements in synthetic methodologies have further highlighted the importance of boronic acid derivatives in medicinal chemistry. Techniques such as flow chemistry and transition-metal catalysis have enabled more efficient and scalable synthesis of these compounds. The use of 4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl as a protecting group for boronic acids has been particularly advantageous due to its stability under various reaction conditions. This stability ensures high yields and minimal side reactions during synthetic processes.

The benzotriazole core also contributes to the unique electronic properties of 1-methyl-5-(4,4,5,5-tetramethyl-1，3，2-dioxaborolan－2－yl)－1H－1，2，3-benzotriazole. Benzotriazoles are known for their ability to act as ligands in coordination chemistry due to their nitrogen-rich structure. This property has been exploited in the development of metal complexes with potential catalytic applications. Additionally，the electron-deficient nature of the benzotriazole ring can influence its interactions with biological targets，making it an attractive scaffold for drug design.

In industrial applications，this compound finds utility as a precursor in the synthesis of advanced materials。For example，benzotriazole derivatives have been explored as components in organic light-emitting diodes (OLEDs) and photovoltaic devices due to their ability to form stable conjugated systems。The incorporation of boronic ester groups also allows for further functionalization，enabling the creation of polymers with specific properties。These materials are increasingly important in electronics、optoelectronics，and other high-tech industries。

From a research perspective，the study of 1396753－41－5 contributes to our understanding of structure－activity relationships (SAR) in benzotriazole-based compounds。By examining how different substituents affect biological activity，scientists can develop more effective drugs。Moreover，the reactivity of boronic esters provides opportunities for innovative synthetic strategies that could streamline drug development pipelines。Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic advancements。

The future prospects for this compound are promising，with ongoing research exploring new applications across multiple disciplines。As synthetic methodologies continue to evolve，the accessibility and utility of such specialized intermediates will likely increase。This will pave the way for more efficient drug discovery programs and the development of next-generation materials。